4-Cycloheptyl-benzaldehyde

• Molecular Formula: C14H18O
• Molecular Weight: 202.29 g/mol
• IUPAC Name: 4-cycloheptylbenzaldehyde
• InChI: InChI=1S/C14H18O/c15-11-12-7-9-14(10-8-12)13-5-3-1-2-4-6-13/h7-11,13H,1-6H2
• InChI Key: FQTKOAWLIILFCD-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)C2=CC=C(C=C2)C=O

Description

4-Cycloheptyl-benzaldehyde is a useful research compound. Its molecular formula is C14H18O and its molecular weight is 202.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cycloheptylbenzaldehyde can be manufactured as follows: 200 ml of titanium tetrachloride are added dropwise, whilst stirring, to a solution of 200 g of cycloheptylbenzene in 600 ml of absolute methylene chloride under a nitrogen atmosphere at -10° C, and thereafter 132.5 g of dichloromethyl ether are added similarly at 0° C. The reaction mixture is then stirred for a further 30 minutes at 10° C and poured onto 3 kg of ice, and the whole is extracted twice with 500 ml of methylene chloride. The organic phases are washed with water, dried over sodium sulphate and evaporated to dryness in vacuo. Distillation of the evaporation residue in a high vacuum yields 4-cycloheptyl-benzaldehyde in the fraction boiling at 120°-130° C/0.8 mm Hg.